Cas no 1804673-06-0 (4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine)

• Product name: 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine
• CAS No: 1804673-06-0
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4869207

4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-4(8)2-5(6(9)10)12-7(3)11/h2,6H,1H3
• InChI Key： BMLJUYQIYWFACO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine

4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine: A Comprehensive Overview

The compound 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine, identified by the CAS number CAS No 1804673-06-0, is a synthetic organic compound with a pyridine ring as its core structure. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyridine ring substituted with chlorine, difluoromethyl, fluoro, and methyl groups at specific positions, which contribute to its distinctive reactivity and stability.

The synthesis of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts and novel reaction conditions to streamline the production process. These advancements have not only improved the efficiency of synthesis but also opened up new possibilities for large-scale production.

The physical and chemical properties of this compound are highly relevant to its applications. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the molecule's electrophilic character, making it suitable for various electrophilic substitution reactions. Additionally, the methyl group at position 3 contributes to the compound's stability and solubility in organic solvents. Recent research has also highlighted the compound's thermal stability, which is crucial for its use in high-temperature applications.

In terms of applications, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine has shown promise in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for herbicides or fungicides. Furthermore, studies have demonstrated its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. For example, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound is effective in its intended applications, measures must be taken to minimize its environmental footprint during production and use.

In conclusion, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-methylpyridine represents a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as an important molecule in modern chemistry. As research continues to uncover new uses and optimize its production processes, this compound is likely to play an increasingly significant role in various industries.